Cas no 1345667-43-7 (2-Bromo-1-(3-octylphenyl)ethan-1-one)

• Product Name: 2-Bromo-1-(3-octylphenyl)ethan-1-one
• CAS No: 1345667-43-7
• MF: C₁₆H₂₃BrO
• MW: 311.257224321365
• CID: 6543182
• PubChem ID: 165676185
• Update Time: 2025-11-01

2-Bromo-1-(3-octylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1345667-43-7
• 2-bromo-1-(3-octylphenyl)ethan-1-one
• EN300-7493833
• 2-Bromo-1-(3-octylphenyl)ethan-1-one

• Inchi： 1S/C16H23BrO/c1-2-3-4-5-6-7-9-14-10-8-11-15(12-14)16(18)13-17/h8,10-12H,2-7,9,13H2,1H3
• InChI Key： JSODIEPLXZLHOB-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC(=C1)CCCCCCCC)=O

Computed Properties

• Exact Mass: 310.09323g/mol
• Monoisotopic Mass: 310.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-1-(3-octylphenyl)ethan-1-one

Introduction to 2-Bromo-1-(3-octylphenyl)ethan-1-one (CAS No. 1345667-43-7)

2-Bromo-1-(3-octylphenyl)ethan-1-one, also known by its CAS number 1345667-43-7, is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom and an octylphenyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical formula of 2-Bromo-1-(3-octylphenyl)ethan-1-one is C₁₅H₂₁BrO, and it has a molecular weight of approximately 289.23 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and reactions.

In the realm of medicinal chemistry, 2-Bromo-1-(3-octylphenyl)ethan-1-one has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases.

The bromine atom in 2-Bromo-1-(3-octylphenyl)ethan-1-one provides a versatile handle for further functionalization. This can be leveraged to introduce additional functionalities or to modify the compound's properties for specific applications. For example, the bromine atom can be replaced with other functional groups through nucleophilic substitution reactions, enabling the synthesis of a wide range of derivatives with tailored biological activities.

Beyond its applications in medicinal chemistry, 2-Bromo-1-(3-octylphenyl)ethan-1-one has also found use in materials science. Its unique combination of hydrophobic and hydrophilic moieties makes it suitable for the preparation of surfactants and emulsifiers. These properties are particularly useful in the formulation of cosmetics, personal care products, and industrial coatings. Additionally, the compound can be incorporated into polymer matrices to enhance their mechanical properties or to impart specific functionalities such as UV resistance or antimicrobial activity.

The synthetic route to 2-Bromo-1-(3-octylphenyl)ethan-1-one involves several well-established chemical transformations. One common approach is the reaction of 3-octylbenzaldehyde with bromoacetyl bromide in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic addition mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic methods have also been reported, including those involving transition metal-catalyzed cross-coupling reactions and organometallic reagents.

The safety profile of 2-Bromo-1-(3-octylphenyl)ethan-1-one is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to store the compound in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents.

In conclusion, 2-Bromo-1-(3-octylphenyl)ethan-1-one (CAS No. 1345667-43-7) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern chemical research.